4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine

• IUPAC Name: 4-[4-(2-fluorophenyl)piperazin-1-yl]-3-methyl-[1,2]oxazolo[5,4-d]pyrimidine
• InChI: InChI=1S/C16H16FN5O/c1-11-14-15(18-10-19-16(14)23-20-11)22-8-6-21(7-9-22)13-5-3-2-4-12(13)17/h2-5,10H,6-9H2,1H3
• InChI Key: OLOZQYQVUBTYTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=NC=NC(=C12)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C16H16FN5O
• Molecular Weight: 313.33 g/mol

Description

4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine is a chemical compound that has been widely studied for its potential use in scientific research. This compound is known for its unique structure and has been shown to have a variety of interesting properties that make it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of 4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine is not fully understood, but it is thought to act by binding to specific receptors in the brain. This binding can lead to changes in the activity of these receptors, which can in turn affect a variety of physiological and biochemical processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine are complex and varied. This compound has been shown to affect a variety of processes in the brain and body, including neurotransmitter release, gene expression, and cell signaling. These effects can have a wide range of implications for both basic research and potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine in lab experiments is its unique structure and properties. This compound has been shown to have a variety of interesting effects that make it a useful tool for studying specific biological processes. However, there are also limitations to using this compound, including potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research on 4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine. Some possible areas of focus include:
1. Further investigation into the mechanism of action of this compound, including the specific receptors and signaling pathways involved.
2. Studies exploring the potential therapeutic applications of this compound, including its use in the treatment of neurological disorders and cancer.
3. Development of new synthesis methods and modifications to the structure of this compound to improve its properties and potential applications.
4. Exploration of the potential toxic effects of this compound and the development of safe handling and storage protocols.
Overall, the unique properties of 4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine make it a promising target for further scientific research. By exploring its mechanism of action, physiological effects, and potential applications, researchers may be able to uncover new insights into the functioning of the brain and body, and develop new treatments for a variety of diseases and disorders.

Synthesis Methods

The synthesis of 4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine can be achieved through a variety of methods. One commonly used method involves the reaction of 2-fluorobenzaldehyde with piperazine in the presence of a base, followed by the addition of 3-methylisoxazole and a cyclization step. Other methods involve the use of different starting materials or reaction conditions, but all ultimately result in the formation of the desired compound.

Scientific Research Applications

The unique structure of 4-[4-(2-Fluorophenyl)piperazin-1-yl]-3-methylisoxazolo[5,4-d]pyrimidine has made it an attractive target for scientific research. This compound has been studied for its potential use in a variety of applications, including as a tool for studying the function of specific receptors in the brain, as a potential treatment for various neurological disorders, and as a potential therapeutic agent for cancer.